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Introduction
Phosphate buffers are essential reagents in biological research, pharmaceutical development,

and various chemical analyses. Their buffering capacity is most effective near the second pKa

of phosphoric acid (pKa2 = 7.21), making them particularly suitable for maintaining a stable pH

in the physiological range of 6.2 to 8.2.[1][2][3] This protocol provides a detailed methodology

for the preparation of a 0.1 M sodium phosphate buffer, a concentration commonly used in

laboratory settings.[4][5]

The buffer system relies on the equilibrium between the dihydrogen phosphate ion (H₂PO₄⁻),

which acts as a weak acid, and the hydrogen phosphate ion (HPO₄²⁻), which serves as its

conjugate base. The ratio of these two components determines the final pH of the solution, a

relationship described by the Henderson-Hasselbalch equation. This document outlines two

common methods for preparation: mixing stock solutions of the acidic and basic components,

and weighing the solid reagents directly.
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Materials and Reagents
Sodium phosphate monobasic (NaH₂PO₄)

Anhydrous (MW: 119.98 g/mol ) or Monohydrate (NaH₂PO₄·H₂O, MW: 137.99 g/mol )[6][7]

Sodium phosphate dibasic (Na₂HPO₄)

Anhydrous (MW: 141.96 g/mol )[8][9]

Deionized or Distilled Water (H₂O)

1 M Hydrochloric Acid (HCl) for pH adjustment

1 M Sodium Hydroxide (NaOH) for pH adjustment

Beakers and Graduated Cylinders

Volumetric Flask (1 L)

Magnetic Stirrer and Stir Bar

Calibrated pH Meter

Weighing Scale

Storage Bottle

Quantitative Data for 1 L of 0.1 M Sodium Phosphate
Buffer
The table below provides the necessary volumes of 0.1 M stock solutions or the mass of solid

reagents required to prepare 1 liter of 0.1 M sodium phosphate buffer at various pH values. The

calculations are based on the Henderson-Hasselbalch equation using a pKa of 7.21.
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Target pH
Vol. of 0.1 M
NaH₂PO₄ (mL)

Vol. of 0.1 M
Na₂HPO₄ (mL)

Mass of
NaH₂PO₄·H₂O
(g)

Mass of
Na₂HPO₄
(anhydrous)
(g)

6.8 620 380 8.55 5.40

7.0 390 610 5.38 8.66

7.2 240 760 3.31 10.79

7.4 190 810 2.62 11.50

7.6 90 910 1.24 12.92

Note: The masses are calculated for the monohydrate form of sodium phosphate monobasic

and the anhydrous form of sodium phosphate dibasic. Adjust calculations if using different

hydrated forms.

Experimental Protocols
Method A: Preparation by Mixing Stock Solutions

This method is preferred for its precision and ease of pH adjustment.

Prepare Stock Solutions:

0.1 M NaH₂PO₄ Solution (Acid): Dissolve 13.80 g of sodium phosphate monobasic

monohydrate (NaH₂PO₄·H₂O) in approximately 800 mL of deionized water. Transfer to a 1

L volumetric flask and add water to the mark. Mix thoroughly.

0.1 M Na₂HPO₄ Solution (Base): Dissolve 14.20 g of sodium phosphate dibasic anhydrous

(Na₂HPO₄) in approximately 800 mL of deionized water. Transfer to a 1 L volumetric flask

and add water to the mark. Mix thoroughly.

Mix the Solutions:

Place a beaker on a magnetic stirrer with a stir bar.
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Consult the table above to determine the required volumes of the acidic and basic stock

solutions for your desired pH. For example, to make 1 L of buffer at pH 7.4, measure 190

mL of the 0.1 M NaH₂PO₄ solution and 810 mL of the 0.1 M Na₂HPO₄ solution.[3]

Combine the two solutions in the beaker.

Adjust pH:

Calibrate the pH meter according to the manufacturer's instructions.

Immerse the pH electrode in the buffer solution and monitor the reading.

If necessary, adjust the pH by adding 1 M HCl dropwise to decrease the pH or 1 M NaOH

dropwise to increase the pH until the target value is reached.

Final Volume Adjustment:

Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask and add

deionized water to the mark.

Storage:

Transfer the final buffer solution to a clearly labeled, sealed storage bottle. The buffer can

be stored at room temperature or at 4°C. Some crystallization may occur at 4°C, which

can be resolved by warming the solution.[10]

Method B: Preparation by Weighing Solid Reagents

This method is faster if stock solutions are not readily available.

Weigh Reagents:

Consult the table above for the required mass of each component for your target pH. For

example, for 1 L of buffer at pH 7.4, weigh 2.62 g of NaH₂PO₄·H₂O and 11.50 g of

Na₂HPO₄ (anhydrous).

Dissolve Reagents:
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Add the weighed solids to a beaker containing approximately 800 mL of deionized water.

Place the beaker on a magnetic stirrer and stir until all solids are completely dissolved.

Adjust pH:

Calibrate the pH meter.

Immerse the electrode in the solution and check the pH.

Carefully add 1 M HCl or 1 M NaOH dropwise to adjust the pH to the desired value.

Final Volume Adjustment and Storage:

Transfer the solution to a 1 L volumetric flask.

Add deionized water to the 1 L mark, cap, and invert to mix.

Store the buffer in a labeled bottle as described in Method A.

Visualizations
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Method A: From Stock Solutions Method B: From Solids
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Stock Solutions
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Required Volumes

Adjust pH with
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a pH Meter

Weigh Solid
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of Water
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Buffer Equilibrium (pKa₂ ≈ 7.21)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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